Cas no 1019096-04-8 (N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide)

• Product Name: N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide
• CAS No: 1019096-04-8
• MF: C₂₆H₃₀N₄O₃S
• MW: 478.606404781342
• CID: 6418347
• PubChem ID: 25282133
• Update Time: 2025-06-24

N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide
• N-[2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]adamantane-1-carboxamide
• (3r,5r,7r)-N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)adamantane-1-carboxamide
• AKOS016364276
• 1019096-04-8
• VU0493526-1
• F5030-1062

• Inchi： 1S/C26H30N4O3S/c1-15-6-23(28-24(31)26-11-16-7-17(12-26)9-18(8-16)13-26)30(29-15)25-27-20(14-34-25)19-4-5-21(32-2)22(10-19)33-3/h4-6,10,14,16-18H,7-9,11-13H2,1-3H3,(H,28,31)
• InChI Key： HHCJDUBNWFNOGU-UHFFFAOYSA-N
• SMILES： C12(C(NC3=CC(C)=NN3C3=NC(C4=CC=C(OC)C(OC)=C4)=CS3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 478.20386201g/mol
• Monoisotopic Mass: 478.20386201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 107Ų

Additional information on N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide

N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide (CAS No. 1019096-04-8): A Comprehensive Overview

N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide (CAS No. 1019096-04-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a thiazole ring, a pyrazole ring, and an adamantane moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical developments.

The chemical structure of N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide is particularly noteworthy for its potential to interact with specific biological targets. The presence of the thiazole and pyrazole rings provides opportunities for hydrogen bonding and π-stacking interactions, which are crucial for binding to protein targets. The adamantane moiety, known for its rigid and stable structure, enhances the compound's lipophilicity and bioavailability, making it an attractive scaffold for drug design.

In recent years, extensive research has been conducted to explore the biological activities of this compound. Studies have shown that N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, research has also highlighted the anti-cancer potential of N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HT29) cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide have also been investigated. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in animal models. These properties are essential for its development as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in both in vitro and in vivo studies, which is a critical factor for its safety profile.

In terms of clinical applications, N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide is currently being evaluated in early-stage clinical trials for its efficacy in treating inflammatory diseases and cancer. Preliminary results from these trials are promising and suggest that this compound may offer a novel therapeutic approach with minimal side effects compared to existing treatments.

The future development of N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}adamantane-1-carboxamide will likely focus on optimizing its pharmacological properties through structural modifications and formulation strategies. Researchers are exploring ways to enhance its solubility and stability while maintaining or improving its biological activity. Additionally, combination therapies involving this compound with other drugs are being investigated to achieve synergistic effects and improve treatment outcomes.

In conclusion, N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-y l}adamantane - 1 - carboxamide strong > (CAS No . 10 096 - 0 - 8 ) represents a promising lead compound in the field of medicinal chemistry . Its unique structural features , combined with its diverse biological activities , make it a valuable candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is anticipated that this compound will play a significant role in advancing therapeutic options for various diseases . p >